Cas no 206559-48-0 (4-(4-Carboxyphenyl)-3-thiosemicarbazide)

• Product Name: 4-(4-Carboxyphenyl)-3-thiosemicarbazide
• CAS No: 206559-48-0
• MF: C₈H₉N₃O₂S
• MW: 211.240959882736
• MDL: MFCD00060584
• CID: 252809
• PubChem ID: 2757378
• Update Time: 2025-05-20

4-(4-Carboxyphenyl)-3-thiosemicarbazide Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 4-[(hydrazinylthioxomethyl)amino]-
• 4-(4-Carboxyphenyl)-3-thiosemicarbazide
• 4-(aminocarbamothioylamino)benzoic acid
• A814780
• SCHEMBL456985
• BS-22018
• DTXSID80373865
• CS-0205144
• FT-0643930
• AKOS015836344
• SB85960
• MFCD00060584
• 4-hydrazinocarbonothioylaminobenzoic acid
• 4-[[hydrazinyl(sulfanylidene)methyl]amino]benzoic acid
• 4-(Hydrazinecarbothioamido)benzoic acid
• 4-(azanylcarbamothioylamino)benzoic acid
• J-013498
• 206559-48-0
• 4-[(aminocarbamothioyl)amino]benzoic acid
• DKMVMRDKDAUDOS-UHFFFAOYSA-N

• MDL： MFCD00060584
• Inchi： 1S/C8H9N3O2S/c9-11-8(14)10-6-3-1-5(2-4-6)7(12)13/h1-4H,9H2,(H,12,13)(H2,10,11,14)
• InChI Key： DKMVMRDKDAUDOS-UHFFFAOYSA-N
• SMILES： S=C(NN)NC1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 211.04200
• Monoisotopic Mass: 211.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 204-206°C
• Boiling Point: 409.9±47.0 °C at 760 mmHg
• Flash Point: 201.7±29.3 °C
• PSA: 119.47000
• LogP: 1.70910
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-(4-Carboxyphenyl)-3-thiosemicarbazide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(4-Carboxyphenyl)-3-thiosemicarbazide

4-(4-Carboxyphenyl)-3-Thiosemicarbazide: An Overview of a Promising Compound in Medicinal Chemistry

4-(4-Carboxyphenyl)-3-thiosemicarbazide (CAS No. 206559-48-0) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, also known as 4-(4-carboxyphenyl)thiosemicarbazide, is a derivative of thiosemicarbazide, a class of compounds with a wide range of biological activities, including antitumor, antimicrobial, and anti-inflammatory properties.

The structure of 4-(4-Carboxyphenyl)-3-thiosemicarbazide consists of a thiosemicarbazide moiety attached to a carboxyphenyl group. The thiosemicarbazide moiety is known for its ability to form coordination complexes with various metal ions, which can enhance its biological activity. The carboxyphenyl group adds additional functionality, potentially influencing the compound's solubility and bioavailability.

Recent studies have highlighted the potential of 4-(4-Carboxyphenyl)-3-thiosemicarbazide in various therapeutic areas. One notable application is in the treatment of cancer. Research has shown that this compound exhibits significant antitumor activity by inducing apoptosis in cancer cells. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 4-(4-Carboxyphenyl)-3-thiosemicarbazide effectively inhibited the growth of human breast cancer cells by disrupting the cell cycle and inducing apoptosis.

In addition to its antitumor properties, 4-(4-Carboxyphenyl)-3-thiosemicarbazide has also shown promise in antimicrobial applications. Thiosemicarbazides are known for their broad-spectrum antimicrobial activity, and this particular compound has been found to be effective against both Gram-positive and Gram-negative bacteria. A study published in the Journal of Antibiotics reported that 4-(4-Carboxyphenyl)-3-thiosemicarbazide exhibited potent antibacterial activity against methicillin-resistant Staphylococcus aureus (MRSA), a significant concern in healthcare settings.

The anti-inflammatory properties of 4-(4-Carboxyphenyl)-3-thiosemicarbazide have also been investigated. Inflammation is a key factor in many diseases, including arthritis and inflammatory bowel disease. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). A study published in the Inflammation Research journal demonstrated that 4-(4-Carboxyphenyl)-3-thiosemicarbazide significantly reduced inflammation in a murine model of colitis.

The mechanism of action of 4-(4-Carboxyphenyl)-3-thiosemicarbazide is multifaceted. It can interact with various cellular targets, including enzymes, receptors, and signaling pathways. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are key mediators of inflammation and pain. Additionally, it can modulate the expression of genes involved in cell proliferation and apoptosis.

The pharmacokinetic properties of 4-(4-Carboxyphenyl)-3-thiosemicarbazide are also important considerations for its therapeutic potential. Studies have shown that this compound has good oral bioavailability and can be effectively absorbed from the gastrointestinal tract. Its stability under physiological conditions and its ability to cross biological membranes make it a promising candidate for drug development.

In conclusion, 4-(4-Carboxyphenyl)-3-thiosemicarbazide (CAS No. 206559-48-0) is a versatile compound with significant potential in medicinal chemistry. Its antitumor, antimicrobial, and anti-inflammatory properties make it an attractive candidate for further research and development. Ongoing studies are likely to uncover additional therapeutic applications and optimize its use in clinical settings.